Cas no 345582-90-3 (6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide)

• Product Name: 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide
• CAS No: 345582-90-3
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 1029084
• PubChem ID: 17906937
• Update Time: 2025-11-01

6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-isopropylpyridazine-3-carboxamide
• 6-chloro-N-propan-2-ylpyridazine-3-carboxamide
• 6-CHLORO-PYRIDAZINE-3-CARBOXYLIC ACID ISOPROPYLAMINE
• 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide
• 345582-90-3
• Z594847820
• EN300-80129
• DTXSID90591553
• AKOS010078327
• SCHEMBL6983154
• G42276
• DB-014637

• Inchi： 1S/C8H10ClN3O/c1-5(2)10-8(13)6-3-4-7(9)12-11-6/h3-5H,1-2H3,(H,10,13)
• InChI Key： JGUWMBLELLRUNP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC(C)C)=O)N=N1

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide

Introduction to 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide (CAS No. 345582-90-3)

6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide (CAS No. 345582-90-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, which is known for its versatile biological activities and structural properties that make it a valuable scaffold for drug discovery. The presence of a chloro substituent and an amide functional group in its molecular structure enhances its potential as an intermediate in synthesizing novel therapeutic agents.

The chemical structure of 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide consists of a pyridazine ring substituted with a chlorine atom at the 6-position and an amide group linked to a propan-2-yl chain at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in medicinal chemistry. The compound's solubility, stability, and reactivity under various conditions are critical factors that influence its utility in synthetic pathways and biological assays.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting neurological disorders, infectious diseases, and cancer. Pyridazine derivatives have emerged as key players in this domain due to their ability to interact with biological targets such as enzymes and receptors. 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide has been investigated for its potential role in modulating these targets, which could lead to the development of novel drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide is its versatility as a building block in drug design. The chloro group at the 6-position of the pyridazine ring can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are commonly used in organic synthesis. Additionally, the amide functionality provides a site for further derivatization, allowing chemists to tailor the molecule's properties to specific biological needs.

Recent studies have highlighted the importance of 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide in the development of kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of cancer without harming healthy cells. The structural features of 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide make it an attractive candidate for such applications.

The synthesis of 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of appropriately substituted pyridazine derivatives with propanal derivatives followed by chlorination. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, which are essential for large-scale pharmaceutical applications.

From a computational chemistry perspective, 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies utilize advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations to understand how the compound interacts with proteins and nucleic acids at the atomic level. Such insights are invaluable for designing molecules with enhanced binding affinity and selectivity.

The pharmacokinetic properties of 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide are another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to determine whether the compound is suitable for clinical development. Preclinical studies using cell-based assays and animal models have provided valuable data on these parameters, helping researchers refine their understanding of how 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide behaves within a biological system.

In conclusion, 6-chloro-N-(propan-2-yl)pyridazine-3-carboxamide (CAS No. 345582-90-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis, coupled with its promising applications in treating neurological disorders and cancer, makes it a compound of great interest to researchers worldwide. As our understanding of molecular interactions continues to evolve, compounds like 6-chloro-N-(propan-2-y l)pyridazine -3 -carboxamide will undoubtedly play a crucial role in shaping the future of medicine.